2-(4-Chlorophenyl)-4-(4-phenylpiperazin-1-yl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-chlorophenyl)-4-(4-phenylpiperazin-1-yl)pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C22H20ClN5/c23-18-8-6-17(7-9-18)20-16-21-22(24-10-11-28(21)25-20)27-14-12-26(13-15-27)19-4-2-1-3-5-19/h1-11,16H,12-15H2
• InChI Key: AIOSVUQLQZRVSW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C3=NC=CN4C3=CC(=N4)C5=CC=C(C=C5)Cl
• Molecular Formula: C22H20ClN5
• Molecular Weight: 389.9 g/mol

Description

2-(4-Chlorophenyl)-4-(4-phenylpiperazin-1-yl)pyrazolo[1,5-a]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is of interest due to its unique chemical structure and its ability to interact with biological systems.

Scientific Research Applications

Synthesis and Biological Activities of Pyrazole Derivatives

Pyrazole derivatives are known for their wide range of biological activities, including anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, and anti-HIV properties. The synthesis of pyrazole appended heterocyclic skeletons utilizes common reagents like phosphorus oxychloride (POCl3), dimethyl formamide, and hydrazine under various conditions, including microwave irradiation. These protocols offer strategies for annelating different heterocyclic nuclei with pyrazoles, extending the heterocyclic systems' categories and their potential bioactive applications (Dar & Shamsuzzaman, 2015).

Quinoxaline and Pyrimidine Derivatives in Optoelectronics

Quinoxaline and pyrimidine derivatives have been explored for their applications in optoelectronics, showcasing their potential in creating novel materials for electronic devices, luminescent elements, and photoelectric conversion. Incorporating these fragments into π-extended conjugated systems has been valuable for fabricating materials for organic light-emitting diodes (OLEDs), including highly efficient red phosphorescent OLEDs and materials for nonlinear optical materials and colorimetric pH sensors. This highlights the multifunctional utility of these heterocycles in advanced material science (Lipunova et al., 2018).

Anticancer and Antimicrobial Applications

The development of novel pyrazole derivatives under various synthesis conditions, such as microwave irradiation, has revealed their potential in exhibiting significant physical and chemical properties. These compounds show promise in areas like herbicidal, antimicrobial, antifungal, antiviral, and antioxidant activities, underscoring the versatility of pyrazole derivatives in therapeutic applications (Sheetal et al., 2018).